2-(3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid

• Molecular Formula: C14H24N2O5
• Molecular Weight: 300.35 g/mol
• IUPAC Name: 2-[3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]oxetan-3-yl]acetic acid
• InChI: InChI=1S/C14H24N2O5/c1-13(2,3)21-12(19)15-4-6-16(7-5-15)14(8-11(17)18)9-20-10-14/h4-10H2,1-3H3,(H,17,18)
• InChI Key: ZCRANXSMVIQEAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2(COC2)CC(=O)O

Description

Chemical Structure:
The compound features a piperazine ring substituted with a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This Boc-piperazine moiety is linked to an oxetan-3-yl ring, which is further connected to an acetic acid group. The molecular formula is C₁₄H₂₄N₂O₅, with a molecular weight of 300.36 g/mol .

Preparation Methods

The synthesis of 2-(3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid involves multiple stepsThe reaction conditions often require specific reagents and catalysts to ensure high yield and purity . Industrial production methods may involve scaling up these reactions under controlled conditions to produce the compound in larger quantities.

Chemical Reactions Analysis

2-(3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be used to introduce oxygen-containing functional groups.

Reduction: This reaction can be used to remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction involves replacing one functional group with another, often using nucleophiles or electrophiles. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid is widely used in scientific research, particularly in the development of PROTAC degraders for targeted protein degradation . This compound is also used in the synthesis of bifunctional molecules in chemical biology, where it serves as a crosslinker to connect different functional groups . Its applications extend to chemistry, biology, medicine, and industry, where it is used to study protein interactions, develop new drugs, and create advanced materials .

Mechanism of Action

The mechanism of action of 2-(3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxetan-3-yl)acetic acid involves its role as a crosslinker in PROTAC degraders . The compound facilitates the formation of ternary complexes by connecting the target protein to an E3 ligase, leading to the ubiquitination and subsequent degradation of the target protein . This process is mediated by the molecular targets and pathways involved in the ubiquitin-proteasome system .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

(a) 3-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}oxolane-3-carboxylic acid

• Structure : Replaces oxetane with oxolane (five-membered tetrahydrofuran ring).
• Molecular Formula : C₁₃H₂₂N₂O₅.
• Key Differences :
  • Ring Strain : Oxetane’s higher ring strain may improve binding affinity and metabolic stability compared to oxolane .
  • Solubility : Oxetane’s smaller size enhances aqueous solubility.

(b) [4-(tert-Butoxycarbonyl)piperazin-1-yl]acetic acid

• Structure : Lacks the oxetan-3-yl group; acetic acid is directly attached to Boc-piperazine.
• Molecular Formula : C₁₁H₂₀N₂O₄.
• Synthetic Utility: Simpler structure but fewer opportunities for modular derivatization.

Functional Group Variations

(a) 2-(4-(tert-butoxycarbonyl)-2-oxo-3-phenylpiperazin-1-yl)acetic acid

• Structure : Incorporates a 2-oxo-3-phenylpiperazine group.
• Molecular Formula : C₁₇H₂₂N₂O₅.
• Pharmacokinetics: The 2-oxo group may alter metabolic pathways compared to the oxetane-containing compound.

(b) 2-{1-[(tert-Butoxy)carbonyl]-3-{4-[(9H-fluoren-9-ylmethoxy)carbonyl]piperazin-1-yl}azetidin-3-yl}acetic acid

• Structure : Dual Boc and Fmoc protection on piperazine; azetidine replaces oxetane.
• Molecular Formula: Not explicitly listed (estimated C₂₅H₃₄N₃O₆).
• Key Differences :
  • Protection Strategy : Dual protection enables orthogonal deprotection for peptide synthesis, unlike the single Boc group in the target compound .
  • Ring Size : Azetidine (four-membered nitrogen ring) vs. oxetane (oxygen ring) affects electronic properties and hydrogen bonding.

Substituted Piperazine Derivatives

(a) 4-[4-(tert-Butoxycarbonyl)piperazino]benzoic acid

• Structure : Boc-piperazine linked to a benzoic acid group.
• Molecular Formula : C₁₆H₂₂N₂O₄.
• Key Differences :
  • Aromatic vs. Aliphatic Linkage : Benzoic acid’s aromaticity enhances UV detection but may reduce solubility compared to the aliphatic acetic acid in the target compound .

(b) 5-(4-Acetylpiperazin-1-yl)-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid

• Structure : Piperidine core with Boc and acetylpiperazine groups.
• Molecular Formula : C₁₇H₂₈N₃O₅.
• Key Differences :
  • Core Heterocycle : Piperidine vs. piperazine alters basicity and conformational flexibility.
  • Acetyl Group : Provides different deprotection challenges compared to Boc .

Comparative Data Tables

Table 1: Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Feature	Solubility (Predicted)
Target Compound	C₁₄H₂₄N₂O₅	300.36	Oxetane + Boc-piperazine	High (due to acetic acid)
3-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}oxolane-3-carboxylic acid	C₁₃H₂₂N₂O₅	290.33	Oxolane ring	Moderate
4-[4-(tert-Butoxycarbonyl)piperazino]benzoic acid	C₁₆H₂₂N₂O₄	306.35	Aromatic linkage	Low (due to benzoic acid)